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Compound of Interest

Compound Name: N,N-Dimethylsulfamide-d6

Cat. No.: B563673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and
applications of N,N-Dimethylsulfamide-d6 (DMS-d6), a deuterated isotopic-labeled internal
standard crucial for accurate quantification in analytical studies. This document details its
physicochemical properties, commercial sources, and a representative experimental protocol
for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of
its non-deuterated counterpart, N,N-Dimethylsulfamide (DMS).

Quantitative Data Summary

N,N-Dimethylsulfamide-d6 is available from several chemical suppliers. The following tables
summarize the key quantitative data available from these commercial sources.

Table 1: General Properties of N,N-Dimethylsulfamide-d6
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Property Value Source

LGC Standards, Santa Cruz

CAS Number 1189689-95-9 _ -
Biotechnology, Pharmaffiliates
Molecular Formula C2H2D6N20:2S Santa Cruz Biotechnology[1]
] Santa Cruz Biotechnology[1],
Molecular Weight 130.20 g/mol

Pharmaffiliates[2]

White to Off-White N
Appearance ) Pharmaffiliates[2]
Solid/Powder

Storage Temperature 2-8°C Pharmaffiliates[2]

Table 2: Supplier-Specific Quantitative Data

. Product Isotopic Chemical Available
Supplier . . . Format
Code Purity Purity Pack Sizes
LGC TRC- 2.5mg, 25
99 atom % D >98% Neat
Standards D479282 mg
Santa Cruz
) -~ - Contact for )
Biotechnolog sc-211195 Not specified Not specified ) Solid
details
y
Pharmaffiliate =~ PA STI - - Contact for )
Not specified Not specified ) Solid
S 035050 details

Note: Data is based on publicly available information and may vary by specific lot. A lot-specific
Certificate of Analysis should be consulted for precise data.

Experimental Protocol: Quantification of N,N-
Dimethylsulfamide (DMS) in Water Samples by
Isotope Dilution LC-MS/MS
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This protocol describes a general procedure for the quantification of DMS in aqueous samples
using N,N-Dimethylsulfamide-d6 as an internal standard. This method is based on the
principle of isotope dilution, which corrects for matrix effects and variations in sample
preparation and instrument response.

Materials and Reagents

¢ N,N-Dimethylsulfamide (DMS) analytical standard

N,N-Dimethylsulfamide-d6 (DMS-d6) internal standard

LC-MS grade methanol

LC-MS grade water

Formic acid

Water sample for analysis

Preparation of Standard Solutions

e Primary Stock Solutions (1 mg/mL):

o Accurately weigh and dissolve a known amount of DMS and DMS-d6 in methanol to
prepare individual primary stock solutions of 1 mg/mL.

e Working Standard Solutions:

o Prepare a series of calibration standards by serially diluting the DMS primary stock
solution with a 50:50 mixture of methanol and water to achieve a concentration range
relevant to the expected sample concentrations.

 Internal Standard Spiking Solution:

o Dilute the DMS-d6 primary stock solution with methanol to a suitable working
concentration (e.g., 1 ug/mL). This concentration should be chosen to provide a clear and
stable signal in the LC-MS/MS analysis.
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Sample Preparation

o Collect the water sample in a clean container.
» For each sample, transfer a precise volume (e.g., 1 mL) into a clean vial.

e Add a small, precise volume of the DMS-d6 internal standard spiking solution to each
sample, calibration standard, and quality control sample.

» Vortex each vial to ensure thorough mixing.

e The samples are now ready for LC-MS/MS analysis. For complex matrices, a solid-phase
extraction (SPE) step may be necessary to remove interferences.

LC-MS/MS Analysis

¢ Liquid Chromatography (LC) Conditions:
o Column: A suitable reversed-phase column (e.g., C18)

Mobile Phase A: Water with 0.1% formic acid

[¢]

Mobile Phase B: Methanol with 0.1% formic acid

o

o

Gradient: A gradient elution should be optimized to ensure good separation of DMS from
matrix components.

o

Injection Volume: 10 pL

e Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Electrospray lonization (ESI), positive mode
o Scan Type: Multiple Reaction Monitoring (MRM)
o MRM Transitions:

» DMS: Determine the precursor ion (e.g., [M+H]*) and a suitable product ion by direct
infusion of the DMS standard.
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» DMS-d6: Determine the precursor ion (e.g., [M+H]*) and a suitable product ion by direct
infusion of the DMS-d6 standard. The precursor ion will be shifted by +6 m/z compared
to DMS.

o Optimize MS parameters such as collision energy and declustering potential for each
transition.

Data Analysis

o Construct a calibration curve by plotting the ratio of the peak area of DMS to the peak area
of DMS-d6 against the concentration of the DMS calibration standards.

o Determine the concentration of DMS in the unknown samples by calculating the peak area
ratio of DMS to DMS-d6 and interpolating from the calibration curve.

Visualizations
Isotope Dilution Analysis Workflow

The following diagram illustrates the general workflow for the quantification of an analyte using
the isotope dilution method with a deuterated internal standard.
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Caption: Workflow for Isotope Dilution Mass Spectrometry.
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This guide provides a foundational understanding of the commercial availability and analytical
application of N,N-Dimethylsulfamide-d6. For specific applications, further method
development and validation are required. Researchers should always consult the supplier's
Certificate of Analysis for the most accurate and up-to-date information on a specific lot of this
internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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